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Compound of Interest

Compound Name:
(2-Isopropoxy-4,5-

dimethylphenyl)methanol

Cat. No.: B8204045

Get Quote

Executive Summary & Chemical Identification
Stop & Verify: Before proceeding, confirm the identity of your substance. There is a high risk of

confusing this compound with 2-Isopropoxyethanol (Isopropyl Cellosolve, CAS 109-59-1),

which is a volatile, flammable solvent.

(2-Isopropoxy-4,5-dimethylphenyl)methanol is a substituted benzyl alcohol derivative,

typically used as an intermediate in organic synthesis or drug development. Unlike lower

molecular weight ethers, this compound is generally a solid or viscous oil with lower volatility

but distinct toxicological profiles.
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Feature Target Compound Common Confusion Risk

Name
(2-Isopropoxy-4,5-

dimethylphenyl)methanol
2-Isopropoxyethanol

CAS 2484888-79-9 109-59-1

Structure
Benzyl alcohol core +

Isopropoxy + 2 Methyls
Ethylene glycol ether

State (RT) Solid or Viscous Liquid Volatile Liquid

Disposal Class
Non-Halogenated Organic

(Solid/Liquid)
Flammable Solvent

Hazard Identification & Safety Profile
Effective disposal requires understanding the specific hazards to select the correct waste

stream. While specific toxicological data for this niche intermediate may be limited, it must be

handled according to the "Precautionary Principle" for benzyl alcohol derivatives.

GHS Classification (Inferred & Analogous)
Based on structural analogs (e.g., (4-Isobutoxy-2,6-dimethylphenyl)methanol), treat this

substance as an Irritant.

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[4][2][3][5][6]

H335: May cause respiratory irritation.[4][2]

H302: Harmful if swallowed (Potential).[2][6]

Critical Incompatibilities
Strong Oxidizers: Reacts vigorously with perchlorates, peroxides, and permanganates.

Acid Chlorides/Anhydrides: Reacts to form esters and heat.
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Pre-Disposal Handling & Segregation
Proper segregation prevents dangerous reactions in the waste container.

Waste Stream Classification
Classify this material as Non-Halogenated Organic Waste.

Do NOT mix with aqueous waste (acid/base).

Do NOT mix with halogenated solvents (DCM, Chloroform) unless your facility incinerates all

organics together (check local EHS protocols).

Container Selection
Primary Container: High-Density Polyethylene (HDPE) or Amber Glass.

Cap: Vented cap recommended if the waste solution contains volatile co-solvents; otherwise,

a standard screw cap with a PTFE liner.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid/Neat Liquid
Objective: Prepare the substance for high-temperature incineration.

Weighing: Determine the mass of the waste. Record this for the waste manifest.

Solubilization (Optional but Recommended):

If your facility requires liquid waste for incineration, dissolve the solid in a minimal amount

of a compatible non-halogenated solvent (e.g., Acetone, Methanol, or Ethanol).

Rationale: Liquid injection incinerators handle solutions more efficiently than bulk solids.

Transfer: Pour the solution into the "Non-Halogenated Organic Solvents" carboy.

Labeling: Tag the container immediately. Explicitly write:

(2-Isopropoxy-4,5-dimethylphenyl)methanol
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Solvent used (e.g., Acetone)

Hazard Checkbox: Irritant, Toxic

Scenario B: Disposal of Reaction Mixtures (Solutions)
Objective: Segregate from incompatible reaction byproducts.

Quenching: Ensure any reactive reagents (e.g., hydrides, organometallics) used in the

synthesis are fully quenched before disposal.

pH Check: Verify the solution is neutral (pH 6-8). If acidic or basic, neutralize carefully.

Separation:

If an aqueous workup was performed, separate the organic layer.

Aqueous Layer: Check for heavy metals. If none, dispose of in "Aqueous Waste".

Organic Layer (Containing Target): Dispose of in "Non-Halogenated Organic Solvents".

Scenario C: Contaminated Debris (Gloves, Weigh Boats)
Bagging: Place contaminated solid items in a clear polyethylene bag (2-4 mil thickness).

Sealing: Double bag if the odor is potent or the material is wet.

Bin: Deposit into the "Solid Hazardous Waste" drum (often a blue or black open-top drum).

Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of (2-Isopropoxy-
4,5-dimethylphenyl)methanol to ensure compliance and safety.
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Critical Check

Start: Waste Identification
(2-Isopropoxy-4,5-dimethylphenyl)methanol

Physical State?

Solid / Viscous Oil Dissolved in Solvent Contaminated PPE/Consumables

Dissolve in Acetone/EtOH
(Preferred for Incineration)

Facility prefers liquid

Solid Hazardous Waste Bin
(If bulk solid accepted)

Facility accepts bulk

Segregate: Non-Halogenated
Organic Waste Stream

Double Bag -> Solid Hazardous Waste

Final Disposal: High-Temp Incineration

Verify: NO Oxidizers present

Click to download full resolution via product page

Caption: Operational workflow for segregating and disposing of (2-Isopropoxy-4,5-
dimethylphenyl)methanol based on physical state.

Emergency Procedures (Spill & Exposure)
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Incident Immediate Action Decontamination

Skin Contact
Wash with soap and water for

15 min.

Remove contaminated

clothing.[4][1][2][3][6][7] Do not

use solvents (enhances

absorption).

Eye Contact
Rinse with water/saline for 15

min.[4]

Seek medical attention if

irritation persists.[4][1][2][6]

Small Spill (<50g)
Absorb with vermiculite or

sand.

Clean surface with soap/water.

[4][1][3][8][9] Place absorbent

in Solid Hazardous Waste.

Large Spill Evacuate area. Contact EHS.
Do not allow to enter drains.[6]

[10] Use non-sparking tools.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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